Cas no 1517342-25-4 (5-Bromo-2-fluoro-3-iodobenzoic acid)

• Product Name: 5-Bromo-2-fluoro-3-iodobenzoic acid
• CAS No: 1517342-25-4
• MF: C₇H₃BrFIO₂
• MW: 344.904397249222
• CID: 5075606
• Update Time: 2023-08-25

5-Bromo-2-fluoro-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluoro-3-iodobenzoic acid
• 5-Bromo-2-fluoro-3-iodobenzoic acid

• Inchi： 1S/C7H3BrFIO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： HJSBIABPRGSFMI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)O)=C1F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3